Cas no 1876473-46-9 (1H-Imidazole, 1-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: 1H-Imidazole, 1-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 1876473-46-9
• MF: C₁₁H₁₉BN₂O₂
• MW: 222.091762781143
• CID: 5917590
• PubChem ID: 66521619
• Update Time: 2025-08-04

1H-Imidazole, 1-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1876473-46-9
• 1-ethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole
• AKOS015947547
• EN300-5485440
• 1-Ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole

• Inchi： 1S/C11H19BN2O2/c1-6-14-7-9(13-8-14)12-15-10(2,3)11(4,5)16-12/h7-8H,6H2,1-5H3
• InChI Key： LGGFSKAHZOKPJT-UHFFFAOYSA-N
• SMILES： C1N(CC)C=C(B2OC(C)(C)C(C)(C)O2)N=1

Computed Properties

• Exact Mass: 222.154
• Monoisotopic Mass: 222.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3A^2

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 363.5±15.0 °C(Predicted)
• pka: 7.04±0.70(Predicted)

Additional information on 1H-Imidazole, 1-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

1H-Imidazole, 1-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 1876473-46-9): A Versatile Boron-Containing Building Block

1H-Imidazole, 1-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 1876473-46-9) represents an important class of boron-containing heterocyclic compounds that has gained significant attention in modern synthetic chemistry and pharmaceutical research. This imidazole-boronic ester derivative combines the unique properties of both imidazole rings and boronic acid functionalities, making it a valuable intermediate for various applications.

The molecular structure features a 1-ethylimidazole core substituted at the 4-position with a pinacol boronic ester group (4,4,5,5-tetramethyl-1,3,2-dioxaborolane). This structural combination offers several advantages in synthetic applications, including improved stability compared to free boronic acids and enhanced reactivity in cross-coupling reactions. The electron-rich imidazole ring contributes to the compound's potential in coordination chemistry and as a ligand in catalytic systems.

In pharmaceutical research, 1-ethyl-4-(pinacolboron)imidazole serves as a key building block for the development of novel drug candidates. Recent studies highlight its utility in creating targeted kinase inhibitors, particularly in oncology research where boron-containing compounds show promise for boron neutron capture therapy (BNCT). The compound's ability to participate in Suzuki-Miyaura cross-coupling reactions makes it especially valuable for constructing complex molecular architectures found in many modern therapeutics.

The material science field has also shown growing interest in imidazole-based boronic esters like CAS 1876473-46-9. These compounds contribute to the development of advanced organic electronic materials, including organic light-emitting diodes (OLEDs) and organic photovoltaics. The combination of imidazole's electron-transport properties with boron's empty p-orbital creates materials with unique electronic characteristics that researchers are exploring for next-generation devices.

From a synthetic chemistry perspective, this compound demonstrates excellent stability under standard laboratory conditions while maintaining sufficient reactivity for various transformations. The pinacol protecting group enhances the boronic acid's stability against protodeboronation and oxidation, making it particularly useful for multi-step synthetic sequences. Chemists value this stability when designing complex synthetic routes that require the boronic acid functionality to remain intact through multiple reaction steps.

Recent market trends show increasing demand for specialty boron reagents like 1H-Imidazole, 1-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, driven by growth in pharmaceutical R&D and materials science applications. The global market for boron-containing compounds is projected to expand significantly, with particular interest in derivatives that combine boron with nitrogen-containing heterocycles. This compound's unique combination of properties positions it well within this growing market segment.

Quality control for CAS 1876473-46-9 typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure high purity levels suitable for research and industrial applications. Suppliers generally provide this compound with purity levels ranging from 95% to 99%, depending on the intended use. Proper storage conditions (typically under inert atmosphere at low temperatures) help maintain the compound's stability over extended periods.

Environmental and safety considerations for this imidazole boronic ester follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when handling. The compound's environmental fate and toxicity profile are areas of ongoing research as part of broader studies on organoboron compound safety.

Future research directions for 1-ethyl-4-(pinacolboron)imidazole derivatives may explore their potential in emerging fields such as bioorthogonal chemistry and proteolysis targeting chimeras (PROTACs). The unique reactivity of boron combined with imidazole's biological relevance creates opportunities for innovative therapeutic approaches. Additionally, applications in metal-organic frameworks (MOFs) and other advanced materials continue to attract scientific interest.

For researchers sourcing this material, several commercial suppliers provide 1H-Imidazole, 1-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- with varying specifications. Current pricing reflects its status as a specialty chemical, with costs influenced by purity level, quantity, and supplier. The compound's availability has improved in recent years as synthetic methods for heterocyclic boronic esters have become more efficient and scalable.